3-(2,3-Dichlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2,3-dichlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7Cl2NO/c12-9-5-1-3-7(10(9)13)8-4-2-6-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: NLDUWDHYGPWPAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC=CNC2=O
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID30683022
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261908-95-5

Description

3-(2,3-Dichlorophenyl)-2-hydroxypyridine (95%) is an organic compound belonging to the class of heterocyclic compounds. It is a colorless crystalline solid with a molecular weight of 204.08 and a melting point of 82-83°C. It is a highly polar compound, with a large dipole moment of 5.2 D. 3-(2,3-Dichlorophenyl)-2-hydroxypyridine is used in a variety of scientific research applications, primarily in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-(2,3-Dichlorophenyl)-2-hydroxypyridine is used in a variety of scientific research applications, primarily in the fields of chemistry, biochemistry, and pharmacology. It is used as a reagent for the synthesis of other compounds, such as 2,3-dichlorophenylhydrazones, which are used in the analysis of proteins and other biological molecules. It is also used in the synthesis of a variety of pharmaceuticals, such as antibiotics and antifungal agents.

Mechanism of Action

The mechanism of action of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine is not fully understood. It is believed to act by forming complexes with metal ions, which can then interact with proteins or other biological molecules. These complexes can then affect the structure and function of the proteins or other molecules, leading to changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine are not well understood. Studies in animals have shown that it can affect the activity of enzymes involved in the metabolism of drugs, as well as the activity of proteins involved in cell signaling. It has also been shown to have an effect on the growth and development of cells in culture.

Advantages and Limitations for Lab Experiments

The major advantage of using 3-(2,3-Dichlorophenyl)-2-hydroxypyridine in laboratory experiments is its high purity and stability. It is also relatively inexpensive and easy to obtain. The major limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on 3-(2,3-Dichlorophenyl)-2-hydroxypyridine should focus on further elucidating its mechanism of action and the biochemical and physiological effects it can have. Additionally, more studies should be conducted to determine its efficacy in various laboratory experiments and its potential applications in the pharmaceutical industry. Finally, further research should be conducted to determine the safety and toxicity of this compound, as well as its potential environmental impacts.

Synthesis Methods

3-(2,3-Dichlorophenyl)-2-hydroxypyridine can be synthesized by the reaction of 2,3-dichlorophenol with hydrazine in the presence of a base. The reaction is carried out in aqueous solution at a temperature of 80-90°C and a pressure of 1-2 atm. The reaction is complete in approximately 1 hour and yields a 95% pure product.